2-(5-Methyl-2-thienyl)quinoline-4-carbonyl chloride
Overview
Description
2-(5-Methyl-2-thienyl)quinoline-4-carbonyl chloride is a useful research compound. Its molecular formula is C15H10ClNOS and its molecular weight is 287.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Imidazoquinolines
A study by Aleksandrov et al. (2012) details the synthesis of 2-(2-thienyl)-1(3)H-imidazo[4,5-f]quinoline, a compound related to the chemical , through the Weidenhagen reaction. This compound underwent various electrophilic substitution reactions, indicating its potential for further chemical transformations (Aleksandrov, El’chaninov, & Dedeneva, 2012).
Reactivity with Isoxazoles
Yamanaka et al. (1978) researched the condensation of quinoline derivatives with isoxazole, leading to quinoline derivatives with varied side chains. Such reactions exemplify the chemical reactivity of quinoline compounds and their derivatives (Yamanaka, Egawa, & Sakamoto, 1978).
Synthesis of Thiazoloquinolines
Aleksandrov et al. (2020) reported the synthesis of 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline through the condensation of quinolin-5-amine with thiophene-2-carbonyl chloride. This research demonstrates the synthesis of complex heterocyclic compounds, highlighting the versatility of quinoline derivatives in chemical synthesis (Aleksandrov, Zablotskii, & El’chaninov, 2020).
Thio-Claisen Rearrangement Studies
Mortensen et al. (1971) investigated the Thio-Claisen rearrangement of allyl thienyl sulphides in quinoline, showcasing the potential of quinoline derivatives in facilitating complex rearrangement reactions (Mortensen, Hedegaard, & Lawesson, 1971).
Pharmacological and Biological Activity
Antimalarial Activity
Schaefer et al. (1970) synthesized a series of quinoline derivatives with a 2-thienyl ring, testing them for antimalarial activity. This study illustrates the potential of quinoline derivatives in medicinal chemistry, particularly in developing antimalarial drugs (Schaefer, Kulkarni, Costin, Higgins, & Honig, 1970).
Novel Heterocyclic Compounds Synthesis
Al-Taifi et al. (2016) synthesized new heterocyclic compounds containing thienylbenzo[h]quinoline moiety, demonstrating the potential of quinoline derivatives in creating diverse and complex molecular structures (Al-Taifi, Abbady, & Bakhite, 2016).
Properties
IUPAC Name |
2-(5-methylthiophen-2-yl)quinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNOS/c1-9-6-7-14(19-9)13-8-11(15(16)18)10-4-2-3-5-12(10)17-13/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYQCZMFNTYBWOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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